Cas no 4667-24-7 (2,8-Phenoxathiindicarboxylic acid, 10,10-dioxide)

• Product Name: 2,8-Phenoxathiindicarboxylic acid, 10,10-dioxide
• CAS No: 4667-24-7
• MF: C₁₄H₈O₇S
• MW: 320.274123191834
• CID: 1522584
• Update Time: 2024-08-24

2,8-Phenoxathiindicarboxylic acid, 10,10-dioxide Chemical and Physical Properties

Names and Identifiers

• 2,8-Phenoxathiindicarboxylic acid, 10,10-dioxide

• Inchi： 1S/C14H8O7S/c15-13(16)7-1-3-9-11(5-7)22(19,20)12-6-8(14(17)18)2-4-10(12)21-9/h1-6H,(H,15,16)(H,17,18)
• InChI Key： QHUAUSFRANDNBC-UHFFFAOYSA-N
• SMILES： C1=C2C(OC3=C(S2(=O)=O)C=C(C(O)=O)C=C3)=CC=C1C(O)=O

Computed Properties

• Exact Mass: 319.99904
• Monoisotopic Mass: 319.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 126A^2

Experimental Properties

• Density: 1.696±0.06 g/cm3(Predicted)
• Melting Point: 392-394 °C (decomp)
• Boiling Point: 655.0±55.0 °C(Predicted)
• PSA: 117.97
• pka: 3.22±0.20(Predicted)